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Compound of Interest

Compound Name: Bisoxatin Acetate

Cat. No.: B1667453 Get Quote

An In-Depth Technical Guide to Bisoxatin
Acetate
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and mechanism of action of bisoxatin acetate, tailored for researchers, scientists, and

professionals in drug development.

Chemical Properties and Identifiers
Bisoxatin acetate is a diphenylmethane derivative that has been investigated for its laxative

properties.[1] The compound's key chemical data are summarized below for easy reference.
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Property Value Source(s)

CAS Number 14008-48-1 [2]

Molecular Formula C24H19NO6 [3][4]

Molecular Weight 417.41 g/mol [5][2]

IUPAC Name

[4-[2-(4-acetyloxyphenyl)-3-

oxo-4H-1,4-benzoxazin-2-

yl]phenyl] acetate

[3]

Synonyms
Talsis, Maratan, Laxonalin,

WY-8138
[3]

Melting Point 190°C [6]

Solubility Soluble in DMSO [5]

InChI Key
ZCBJDQBSLZREAA-

UHFFFAOYSA-N
[5][2]

SMILES

CC(=O)OC1=CC=C(C=C1)C2(

C(=O)NC3=CC=CC=C3O2)C4

=CC=C(C=C4)OC(=O)C

[5][2]

Synthesis Overview
The synthesis of bisoxatin acetate historically involves the O-acetylation of bisoxatin. The

precursor, bisoxatin, is synthesized from isatin via an Ullmann condensation reaction. This

process involves reacting isatin with p-bromophenol under high-temperature and alkaline

conditions.[5] Another preparative method described involves the reaction of 2,2-dichloro-3-

oxo-2,3-dihydrobenz-1,4-oxazine with phenylacetate or by the acetylation of the corresponding

diphenol.

A general workflow for the synthesis is outlined in the diagram below.
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General Synthesis Workflow for Bisoxatin Acetate.

Mechanism of Action
Bisoxatin acetate functions as a stimulant laxative.[7][8] Its primary mechanism involves

increasing intestinal motility and altering fluid and electrolyte transport in the colon.[7][9] After

oral administration, bisoxatin acetate is hydrolyzed to its active metabolite, bisoxatin.[5]

Bisoxatin then acts locally on the intestinal mucosa.

The proposed signaling pathway involves the stimulation of the enteric nervous system and

direct action on intestinal epithelial cells.[7] This leads to an increase in the secretion of water

and electrolytes into the intestinal lumen, which softens the stool and promotes peristalsis.[7]

One of the key interactions is with chloride channels in the epithelial cells, enhancing fluid

secretion.[5]

The metabolic fate of bisoxatin involves absorption and subsequent conjugation to form

bisoxatin glucuronide, which is then excreted.[5][10]

The diagram below illustrates the proposed mechanism of action.
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Proposed Mechanism of Action for Bisoxatin Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. go.drugbank.com [go.drugbank.com]

2. Bisoxatin acetate | Aryls | Ambeed.com [ambeed.com]

3. Bisoxatin Acetate | C24H19NO6 | CID 26391 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Bisoxatin acetate | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

5. Buy Bisoxatin acetate (EVT-262628) | 14008-48-1 [evitachem.com]

6. Bisoxatin Acetate [drugfuture.com]

7. What is Bisoxatin Acetate used for? [synapse.patsnap.com]

8. bulatpharmaceutical.com [bulatpharmaceutical.com]

9. go.drugbank.com [go.drugbank.com]

10. Bisoxatin | C20H15NO4 | CID 28689 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Chemical properties and CAS number for bisoxatin
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667453#chemical-properties-and-cas-number-for-
bisoxatin-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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